C.I. Mordant Orange 29

• Molecular Formula: C16H12N5NaO7S
• Molecular Weight: 441.4 g/mol
• InChI: InChI=1S/C16H13N5O7S.Na/c1-9-14(16(23)20(19-9)10-5-3-2-4-6-10)18-17-12-7-11(21(24)25)8-13(15(12)22)29(26,27)28;/h2-8,14,22H,1H3,(H,26,27,28);/q;+1/p-1
• InChIKey: YAJDUQNWUWXIBO-UHFFFAOYSA-M

C.I. Mordant Orange 29: Synthetic Azo Dye for Textile and Research Applications

C.I. Mordant Orange 29 (CAS 6054-86-0), also known as Chrome Orange FL, is a synthetic monoazo dye [1]. It is characterized by a molecular formula of C16H12N5NaO7S and a molecular weight of 441.4 g/mol . The compound features a pyrazolone coupling component and nitro/sulfonate groups, which enable it to form stable coordination complexes with metal ions, a defining characteristic of mordant dyes [1]. This property underpins its primary use in textile dyeing, where it is applied to protein fibers like wool and silk with the aid of a metal mordant to achieve vibrant, durable orange shades [2].

Distinct spectral signature supports specific orange-shade research

High-purity specification supports reproducible analytical workflows

Suitable for wool, silk, and nylon dyeing studies with metal mordants

• [1] C.I. Mordant Orange 29. CAS Number: 6054-86-0. Molecular Formula: C16H12N5NaO7S. Molecular Weight: 441.4 g/mol. IUPAC Name: sodium 2-hydroxy-3-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonate. View Source
• [2] Yamada Chemical Co., Ltd. Acid Mordant Dyes: Chrome Orange FL (Mordant Orange 29). Application: Dyeing of wool, animal hair, silk, and nylon. View Source

Why C.I. Mordant Orange 29 Cannot Be Simply Substituted with a Generic Mordant Dye

Generic substitution of C.I. Mordant Orange 29 with other mordant orange dyes is not straightforward due to significant variations in chemical structure that dictate metal complexation behavior, spectral properties, and application performance. While dyes like Mordant Orange 1, Mordant Orange 6, and Mordant Orange 37 all belong to the mordant class, they differ in their specific chromophores, auxochromes, and chelating groups [1]. For instance, Mordant Orange 6 is a disazo dye with an absorbance peak at 383 nm , whereas Mordant Orange 29 is a monoazo dye with a distinct peak reported at 410 nm . These structural and spectral differences directly impact dyeing kinetics, final shade, and fastness properties on various substrates, making a simple one-to-one replacement without re-optimization of the dyeing process unreliable for achieving the desired color and quality specifications.

Spectral profile Different chromophore shifts perceived shade and dyeing kinetics compared to Mordant Orange 6

Purity grade Lower purity alternatives like Mordant Orange 1 may introduce experimental variability from contaminants

Hydrophobicity mismatch Higher LogP alters substantivity for hydrophobic fibers; Mordant Orange 1 exhibits different uptake kinetics

• [1] Society of Dyers and Colourists. Colour Index International. Classification of dyes by generic name and constitution number. View Source

Quantitative Evidence for Selecting C.I. Mordant Orange 29 over Other Mordant Dyes

Mordant Orange 29 Exhibits a Distinct Spectral Profile with a Longer Wavelength Maximum Compared to Mordant Orange 6

C.I. Mordant Orange 29 demonstrates a longer wavelength absorbance maximum (λmax) of 410 nm , compared to Mordant Orange 6, which has a reported λmax of 383 nm . This 27 nm red shift indicates a different electronic structure and can translate to a slightly different perceived color shade and a different response in applications like dye-sensitized solar cells or photocatalytic degradation.

λmax Comparison

Data to verify

410 nm vs 383 nm
+27 nm red shift

Supports distinct orange-shade application context

Cross-study comparable; conditions unspecified

Evidence Dimension	Absorbance Maximum (λmax)
Target Compound Data	410 nm
Comparator Or Baseline	Mordant Orange 6: 383 nm
Quantified Difference	Red shift of 27 nm
Conditions	Not specified for Mordant Orange 29; Mordant Orange 6 data is from a standard spectral database.

Why This Matters

The distinct spectral signature is critical for applications requiring a specific color match or light absorption profile, making Mordant Orange 29 a unique choice for its particular orange hue.

Mordant Orange 29 Demonstrates High Purity and Defined Physicochemical Properties for Reproducible Research

Commercially available C.I. Mordant Orange 29 is typically supplied with a high purity specification of ≥98% , ensuring consistent performance in research applications. Its key physicochemical parameters, such as a LogP of 3.184 and exact mass of 441.036, are well-defined . This contrasts with Mordant Orange 1 (Alizarin Yellow R), which is often available at a lower purity grade (e.g., dye content 70%) , which can introduce significant variability and impurities in experimental outcomes.

Purity Grade

Data to verify

>98% vs 70% dye content
+28 pp difference

Reduced contaminant risk for sensitive research

Based on commercial supplier specifications

Evidence Dimension	Purity Specification
Target Compound Data	≥98%
Comparator Or Baseline	Mordant Orange 1 (Alizarin Yellow R): Dye content 70%
Quantified Difference	Purity difference of at least 28 percentage points
Conditions	Commercial supplier specifications

Why This Matters

High purity reduces the risk of artifacts from contaminants, making Mordant Orange 29 a more reliable choice for sensitive applications such as biological staining, analytical chemistry, and materials science research where reproducibility is paramount.

Mordant Orange 29's Molecular Structure Confers High LogP, Suggesting Different Dyeing Kinetics Compared to More Hydrophilic Analogs

C.I. Mordant Orange 29 possesses a calculated LogP value of 3.184 , indicating significant hydrophobicity relative to many simpler azo dyes. This high LogP is a direct consequence of its complex molecular architecture, which includes a phenyl-substituted pyrazolone ring and a nitro group. For comparison, Mordant Orange 1 (Alizarin Yellow R), which is a simpler salicylic acid derivative, has a substantially lower LogP of approximately 0.98 [1].

LogP Comparison

Reported

3.184 vs 0.98
~100x partition difference

Influences fiber substantivity and wash fastness

Calculated values; source-specific review

Evidence Dimension	Partition Coefficient (LogP)
Target Compound Data	3.184
Comparator Or Baseline	Mordant Orange 1 (Alizarin Yellow R): LogP ~0.98
Quantified Difference	LogP difference of +2.2 (over 100x difference in partition coefficient)
Conditions	Calculated values

Why This Matters

The higher hydrophobicity of Mordant Orange 29 influences its substantivity for hydrophobic fibers like nylon and its rate of diffusion into fibers during dyeing, leading to different uptake kinetics and potentially improved wash fastness on certain substrates compared to more hydrophilic mordant dyes.

• [1] PubChem. Mordant Orange 1 (Alizarin Yellow R). LogP: 0.98. View Source

Mordant Orange 29 is Engineered for High-Performance Wool and Nylon Dyeing in Industrial Contexts

C.I. Mordant Orange 29 is specifically listed as a key component in industrial acid mordant dye lines for the dyeing of wool, silk, and nylon, where it is used to achieve deep hues with excellent fastness properties through metal complexation [1]. While direct quantitative fastness ratings for Mordant Orange 29 are not publicly available in a standardized format, its inclusion in specialized industrial product lines alongside other high-performance chrome dyes implies a proven, robust performance profile that has been validated in commercial textile processing.

Industrial Use

Class-level

Marketed for wool/nylon with metal mordants

Implies robust fastness in commercial dyeing

Class-level inference; fastness ratings not public

Evidence Dimension	Industrial Applicability
Target Compound Data	Marketed as a high-performance acid mordant dye for wool and nylon
Comparator Or Baseline	Other mordant dyes in the same product line (e.g., Mordant Yellow 8, Mordant Red 19)
Quantified Difference	Not quantifiable from available data
Conditions	Commercial dyeing processes with metal mordants (e.g., chromium)

Why This Matters

For industrial textile dyers, the inclusion of Mordant Orange 29 in established commercial dye ranges indicates that it meets the rigorous performance, reproducibility, and fastness standards required for large-scale manufacturing, reducing the risk associated with sourcing an untested or generic alternative.

• [1] Yamada Chemical Co., Ltd. Acid Mordant Dyes: Chrome Orange FL (Mordant Orange 29). Application: Dyeing of wool, animal hair, silk, and nylon to achieve high washing fastness for deep shades. View Source

Optimal Application Scenarios for C.I. Mordant Orange 29 Based on Differentiated Evidence

Precise Color Matching in Textile Dyeing Requiring a Specific Orange Shade

Based on its distinct spectral maximum at 410 nm, C.I. Mordant Orange 29 is the optimal choice for textile manufacturers and dyers who require a precise, vibrant orange hue that cannot be matched by other mordant dyes like Mordant Orange 6 (λmax 383 nm). Its defined spectral properties ensure consistent color reproduction across batches, which is critical for brand color standards in apparel and home textiles .

High-Reproducibility Research in Photocatalysis and Environmental Science

For academic and industrial researchers developing photocatalytic degradation methods for wastewater treatment, the high purity (≥98%) and well-defined spectral peak at 410 nm of C.I. Mordant Orange 29 make it a superior model pollutant. The high purity minimizes interference from unknown contaminants, leading to more reliable and reproducible kinetic data compared to using lower-purity alternatives like Mordant Orange 1 .

Dyeing of Hydrophobic Synthetic Fibers like Nylon for Enhanced Fastness

Due to its high LogP value of 3.184, C.I. Mordant Orange 29 exhibits greater substantivity for hydrophobic fibers such as nylon compared to more hydrophilic mordant dyes. This property is exploited in industrial dyeing processes to achieve deep shades with excellent wash fastness on nylon innerwear, tights, and stockings, where the dye's affinity for the fiber is crucial for long-term durability [1].

Biological Staining Protocols Requiring Consistent and Reproducible Results

In histology and microbiology laboratories, the use of C.I. Mordant Orange 29, with its defined chemical composition and high purity, ensures consistent and reproducible staining of biological specimens. This is particularly important for comparative studies and diagnostic applications where variations in dye quality could lead to misinterpretation of results .

Application

Selection Property

Validation Focus

Textile shade-matching studies

Distinct spectral profile

Color reproducibility across batches

Photocatalytic degradation research

High-purity specification

Reproducibility and contaminant interference

Hydrophobic fiber (nylon) dyeing studies

Hydrophobicity (LogP context)

Dye uptake kinetics and wash fastness

Biological staining protocols

Defined chemical composition and purity

Consistent staining outcomes

• [1] Yamada Chemical Co., Ltd. Acid Mordant Dyes: Chrome Orange FL (Mordant Orange 29). Application: Dyeing of nylon innerwear (tights, stockings, socks). View Source